Cas no 98010-71-0 (4-(prop-2-en-1-yl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(prop-2-en-1-yl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 98010-71-0
• MF: C₉H₉N₅S
• MW: 219.266258955002
• CID: 2820507
• PubChem ID: 1282446
• Update Time: 2025-07-22

4-(prop-2-en-1-yl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(prop-2-en-1-yl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol
• 98010-71-0
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(2-propenyl)-5-pyrazinyl-
• DTXSID70361615
• G37254
• SBB040395
• AKOS000268533
• EN300-110605
• CS-0222181
• YDA01071
• 4-Allyl-3-(pyrazin-2-yl)-Delta^2^-1H-1,2,4-triazole-5(4H)-thione
• 4-(PROP-2-EN-1-YL)-5-(PYRAZIN-2-YL)-2H-1,2,4-TRIAZOLE-3-THIONE
• 4-(prop-2-en-1-yl)-3-(pyrazin-2-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione

• Inchi： 1S/C9H9N5S/c1-2-5-14-8(12-13-9(14)15)7-6-10-3-4-11-7/h2-4,6H,1,5H2,(H,13,15)
• InChI Key： MMLSOLMKEDLYOV-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=NC=CN=2)N1CC=C

Computed Properties

• Exact Mass: 219.05786648Da
• Monoisotopic Mass: 219.05786648Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 4-(prop-2-en-1-yl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol

Introduction to 4-(prop-2-en-1-yl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 98010-71-0)

4-(prop-2-en-1-yl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 98010-71-0, belongs to the triazole-thiol class and exhibits promising potential in various biological and chemical applications. The presence of both propenyl and pyrazinyl substituents in its molecular structure contributes to its versatility, making it a valuable scaffold for drug discovery and material science research.

The 4H-1,2,4-triazole core is a well-known pharmacophore that has been extensively studied for its antimicrobial, antiviral, and anti-inflammatory properties. The introduction of a thiol group at the 3-position further enhances its reactivity and potential biological activity. This modification allows for the formation of disulfide bonds, which are crucial in redox signaling pathways and have been explored in the development of antioxidant and anti-cancer agents.

The prop-2-en-1-yl (allyl) group provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. In recent years, there has been a growing interest in allyl-containing compounds due to their role in cross-coupling reactions, which are fundamental in modern organic synthesis. These reactions allow for the efficient construction of carbon-carbon bonds, facilitating the development of novel therapeutic agents.

Similarly, the pyrazinyl moiety is another key feature that contributes to the compound's pharmacological potential. Pyrazine derivatives are known for their wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial effects. The integration of this group into the triazole-thiol framework enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. The 4-(prop-2-en-1-yl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol has been investigated for its potential role in modulating various cellular pathways. For instance, research has suggested that this compound may exhibit inhibitory effects on enzymes involved in inflammation and oxidative stress. These findings are particularly relevant given the increasing evidence linking these pathways to chronic diseases such as cancer and neurodegenerative disorders.

In addition to its biological significance, this compound has also shown promise in material science applications. The unique combination of functional groups makes it an excellent candidate for designing novel polymers and coatings with enhanced properties. For example, its ability to form stable disulfide bonds could be exploited in creating biodegradable materials or corrosion-resistant coatings.

The synthesis of 4-(prop-2-en-1-yl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These methods not only improve the synthetic process but also allow for greater flexibility in modifying the compound's structure.

The pharmacokinetic properties of this compound are also under investigation. Preliminary studies suggest that it may exhibit good oral bioavailability due to its favorable solubility profile and metabolic stability. However, further studies are needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) properties before it can be considered for clinical applications.

The potential therapeutic applications of 4-(propenyl)-5-(pyrazinyl)-triazole-thiol are vast. Researchers are exploring its efficacy in treating a variety of conditions ranging from infectious diseases to chronic inflammatory disorders. Its dual functionality as both an antimicrobial agent and a redox modulator makes it particularly intriguing for developing combination therapies that target multiple disease mechanisms simultaneously.

In conclusion,98010–71–0 represents a significant advancement in pharmaceutical chemistry with its unique structural features and multifaceted applications. The combination of propenyl and pyrazinyl groups within the triazole-thiol framework provides a rich platform for further exploration in drug discovery and material science. As research continues to uncover new insights into its biological activities,this compound holds great promise as a lead molecule or building block for future therapeutic interventions.